1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol

• IUPAC Name: 1-(4-bromo-3,5-dimethylpyrazol-1-yl)-3-(7-chloro-2,3-dimethylindol-1-yl)propan-2-ol
• InChI: InChI=1S/C18H21BrClN3O/c1-10-12(3)22(18-15(10)6-5-7-16(18)20)8-14(24)9-23-13(4)17(19)11(2)21-23/h5-7,14,24H,8-9H2,1-4H3
• InChI Key: VRIUSDFCVHWIPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C1C=CC=C2Cl)CC(CN3C(=C(C(=N3)C)Br)C)O)C
• Molecular Formula: C18H21BrClN3O
• Molecular Weight: 410.7 g/mol

Description

1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol is a useful research compound. Its molecular formula is C18H21BrClN3O and its molecular weight is 410.74. The purity is usually 95%.
BenchChem offers high-quality 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Characterization : A study by Roman (2013) discusses the generation of a structurally diverse library of compounds through alkylation and ring closure reactions. This research emphasizes the versatility in synthesizing complex molecules, which could include compounds like the one .

• Molecular Interactions and Structure : Saeed et al. (2020) focus on the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of antipyrine derivatives. Their work provides valuable insights into the structural and interactive properties of molecules with similar frameworks.

• Catalytic Activities : The catalytic properties of compounds with similar structures are explored in a study by Zhang et al. (2007), which details the synthesis and characterization of dicopper(II) complexes derived from pyrazole-based ligands. This indicates potential applications in catalysis for the compound .

• Nanoparticle Formation and Applications : Sharma et al. (2015) discuss the synthesis of dinuclear palladium(II) chalcogenolates and their role in forming nanoparticles. This research hints at the potential use of similar compounds in nanoparticle synthesis.

• Coordination Chemistry and Complex Formation : Research by Zhang et al. (2008) on the synthesis and characterization of metal complexes with pyrazole-based ligands shows the significance of such compounds in forming coordination complexes, which could be relevant for the compound .